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Compound of Interest

Compound Name: TLK117
CAS No.: 152684-53-2
Cat. No.: B2405314

Get Quote

. J

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides essential safety and logistical information for the handling of TLK117,
a potent inhibitor of Glutathione S-transferase P1-1 (GSTP1-1). Adherence to these guidelines
is critical to ensure personnel safety and maintain a secure laboratory environment.

Immediate Safety and Handling Precautions

TLK117 and its parent compound, Ezatiostat, are classified as hazardous materials. The
primary routes of exposure are inhalation, skin contact, and eye contact. The known health
hazards are summarized in the table below.
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Hazard Statement Classification

Precautionary Measures

Acute Toxicity, Oral (Category
4)

Harmful if swallowed

Do not eat, drink, or smoke
when using this product. Wash
hands thoroughly after
handling.

o Skin Corrosion/Irritation
Causes skin irritation
(Category 2)

Wear protective gloves and

clothing.

Serious Eye Damage/Eye

Causes serious eye irritation o
Irritation (Category 2A)

Wear eye and face protection.

] S Specific Target Organ Toxicity,
May cause respiratory irritation _
Single Exposure (Category 3)

Avoid breathing dust. Use only

in a well-ventilated area.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling TLK117. The following table
outlines the required equipment for various laboratory procedures.
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EyelFace Lab Respiratory
Procedure Gloves ) .
Protection Coat/Gown Protection
Safety glasses
Weighing and Double-gloving with side shields Disposable solid-  N95 respirator or

Aliquoting (Solid)

with nitrile gloves

or chemical

splash goggles

front gown

higher

Solution

Chemical splash

Fluid-resistant

Use in a certified

Preparation and Nitrile gloves chemical fume
) goggles lab coat or gown
Handling hood
Usein a
Cell Culture and o Safety glasses Standard lab ) ]
Nitrile gloves biological safety

In Vitro Assays

with side shields

coat

cabinet

Spill Cleanup

Heavy-duty nitrile
or butyl rubber

gloves

Chemical splash
goggles and face
shield

Disposable, fluid-

resistant gown

N95 respirator or
higher,
depending on

spill size

Glove Selection and Use

Nitrile gloves are recommended for handling TLK117, particularly for incidental contact and

splash protection. For prolonged handling or when working with concentrated solutions,

consider gloves with a higher level of chemical resistance, such as butyl rubber. Always adhere

to the following best practices:

Inspect gloves for any signs of degradation or punctures before use.

Double-gloving is required when handling the solid compound.

Change gloves frequently, and immediately after known contact with TLK117.

Do not wear gloves outside of the laboratory to prevent the spread of contamination.

Operational Plans: Step-by-Step Guidance
Experimental Workflow for Handling TLK117
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The following diagram outlines the standard workflow for safely handling TLK117 from receipt
to disposal.
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Caption: Workflow for Safe Handling of TLK117.

Protocol for In Vitro GSTP1-1 Inhibition Assay

This protocol is adapted from established methods for determining the inhibitory activity of
compounds against GSTP1-1.

Materials:

Recombinant human GSTP1-1 enzyme

Glutathione (GSH)

1-Chloro-2,4-dinitrobenzene (CDNB)

Potassium phosphate buffer (pH 6.5)

TLK117 (or Ezatiostat) dissolved in DMSO

96-well UV-transparent microplates

Microplate spectrophotometer capable of reading absorbance at 340 nm
Procedure:
e Prepare Reagents:
o Prepare a stock solution of GSH in the phosphate buffer.
o Prepare a stock solution of CDNB in ethanol.
o Prepare serial dilutions of TLK117 in DMSO.
e Enzyme and Inhibitor Pre-incubation:

o In each well of the microplate, add the phosphate buffer.
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o Add the desired concentration of TLK117 or DMSO (for control wells).
o Add the GSTP1-1 enzyme to all wells.

o Incubate the plate at room temperature for a defined period (e.g., 10-15 minutes) to allow
for inhibitor binding.

« Initiate the Reaction:

o Add GSH to all wells.

o Initiate the enzymatic reaction by adding CDNB to all wells.
e Measure Absorbance:

o Immediately place the microplate in the spectrophotometer.

o Measure the increase in absorbance at 340 nm over time (kinetic read). The product of the
reaction, S-(2,4-dinitrophenyl)glutathione, absorbs at this wavelength.

e Data Analysis:
o Calculate the initial reaction rates from the linear portion of the absorbance curves.
o Determine the percent inhibition for each concentration of TLK117.

o Plot the percent inhibition against the logarithm of the inhibitor concentration to determine
the IC50 value.

Signaling Pathway

TLK117 is the active metabolite of Ezatiostat and functions as a selective inhibitor of GSTP1-1.
Inhibition of GSTP1-1 by TLK117 leads to the activation of the c-Jun N-terminal kinase (JNK)
signaling pathway, which can ultimately induce apoptosis in susceptible cells.[1]
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Caption: TLK117-Mediated JNK Activation Pathway.

Disposal Plan

All materials contaminated with TLK117 are considered hazardous chemical waste and must
be disposed of accordingly.

Waste Segregation and Collection:

« Solid Waste: All solid waste, including contaminated gloves, weigh paper, pipette tips, and
labware, must be collected in a designated, clearly labeled hazardous waste container.

o Liquid Waste: All liquid waste containing TLK117 must be collected in a separate, sealed,
and clearly labeled hazardous waste container. Do not mix with other solvent waste streams
unless explicitly permitted by your institution's Environmental Health and Safety (EHS)
department.
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e Sharps Waste: Any sharps contaminated with TLK117 must be disposed of in a designated
sharps container that is also labeled as hazardous chemical waste.

Labeling and Storage:
All hazardous waste containers must be clearly labeled with:

The words "Hazardous Waste"

The full chemical name: "TLK117"

The specific hazards (e.g., "Toxic," "Irritant”)

The date the waste was first added to the container.

Store sealed hazardous waste containers in a designated, secure area within the laboratory,
away from general traffic and drains.

Final Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste. Do not dispose of TLK117 down the drain or in the regular trash.

Emergency Procedures
Spill Response:
e Evacuate the immediate area and alert others.

» Don appropriate PPE, including a respirator, chemical splash goggles, a fluid-resistant gown,
and heavy-duty gloves.

» Contain the spill using absorbent pads or other appropriate materials.

» Decontaminate the area using a 10% bleach solution, followed by a rinse with 70% ethanol,
and then water. Allow for adequate contact time for the bleach solution (at least 10 minutes).

e Collect all contaminated materials in a hazardous waste container.
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e Report the spill to your laboratory supervisor and EHS department.
Personnel Exposure:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

o Skin Contact: Immediately wash the affected area with soap and water for at least 15
minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.

 Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

By adhering to these guidelines, you can significantly mitigate the risks associated with
handling TLK117 and ensure a safe and productive research environment. Always consult your
institution's specific safety protocols and the Safety Data Sheet (SDS) for Ezatiostat for the
most comprehensive information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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